2-[5-(Thiophene-2-carbonyl)thiophen-2-yl]acetic acid

• IUPAC Name: 2-[5-(thiophene-2-carbonyl)thiophen-2-yl]acetic acid
• InChI: InChI=1S/C11H8O3S2/c12-10(13)6-7-3-4-9(16-7)11(14)8-2-1-5-15-8/h1-5H,6H2,(H,12,13)
• InChI Key: GXIVCKLEGLOTPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)C2=CC=C(S2)CC(=O)O
• Molecular Formula: C11H8O3S2
• Molecular Weight: 252.3 g/mol

Description

Thiophene-based analogs, such as “2-[5-(Thiophene-2-carbonyl)thiophen-2-yl]acetic acid”, have been of interest to a growing number of scientists as potential biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. The structure of some pertinent biological compounds based-thiophene can be found in the referenced literature.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory Drugs

. .

Antimicrobial Properties

. This makes them valuable in the development of new antimicrobial drugs.

Anticancer Properties

. This opens up possibilities for their use in cancer treatment.

Industrial Chemistry

. This makes them valuable in industries that deal with metals and other materials prone to corrosion.

Organic Semiconductors

. This makes them important in the electronics industry.

Organic Light-Emitting Diodes (OLEDs)

. This makes them crucial in the development of display technologies.

Organic Field-Effect Transistors (OFETs)

. This makes them significant in the advancement of transistor technology.

Mechanism of Action

Target of Action

Thiophene derivatives, which include 2-[5-(thiophene-2-carbonyl)thiophen-2-yl]acetic acid, have been shown to exhibit a variety of biological effects . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Mode of Action

It is known that thiophene derivatives can interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Thiophene derivatives have been shown to influence a variety of biological pathways .

Result of Action

Thiophene derivatives have been shown to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Future Directions

Thiophene-based analogs continue to be a focus of research due to their potential biological activity. Future directions may include the development of advanced compounds with a variety of biological effects.